Cas no 1977-38-4 (1-methanesulfonylpropan-2-ol)

1-Methanesulfonylpropan-2-ol is a versatile sulfonyl alcohol compound with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a methanesulfonyl group with a secondary alcohol, offering reactivity in nucleophilic substitution and oxidation reactions. The compound’s polar nature enhances solubility in various solvents, facilitating its use in homogeneous reaction conditions. It serves as a key precursor in the synthesis of sulfonamide derivatives and other functionalized molecules. The methanesulfonyl group provides stability while allowing further derivatization, making it valuable for fine chemical manufacturing. Proper handling is recommended due to its potential reactivity with strong acids or bases. Storage under inert conditions ensures long-term stability.

1-methanesulfonylpropan-2-ol structure

Product Name:1-methanesulfonylpropan-2-ol

CAS No:1977-38-4

MF:C₄H₁₀O₃S

MW:138.185400485992

CID:1389918

PubChem ID:121569

Update Time:2025-06-27

1-methanesulfonylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(methylsulfonyl)propan-2-ol
- 1-methylsulfonylpropan-2-ol
- BRN 1924625
- 1977-38-4
- SCHEMBL8815215
- G52676
- BA 2770
- Z991513264
- 1-methanesulfonylpropan-2-ol
- 1-(Methanesulfonyl)propan-2-ol
- DTXSID80941543
- AKOS011763082
- 2-Propanol, 1-(methylsulfonyl)-
- 2-Hydroxypropyl methyl sulfone
- 2-Hpms
- BAA97738
- EN300-122580
- Inchi： 1S/C4H10O3S/c1-4(5)3-8(2,6)7/h4-5H,3H2,1-2H3
- InChI Key： KQKZDINYUFBARL-UHFFFAOYSA-N
- SMILES： S(C)(CC(C)O)(=O)=O

Computed Properties

Exact Mass: 138.0351
Monoisotopic Mass: 138.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.217
Boiling Point: 321.3°C at 760 mmHg
Flash Point: 148.1°C
Refractive Index: 1.456
PSA: 54.37

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